![molecular formula C18H20N4O2S B6241107 2-{[5-(2,3-dimethyl-1H-indol-5-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one CAS No. 571905-55-0](/img/no-structure.png)
2-{[5-(2,3-dimethyl-1H-indol-5-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one
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Overview
Description
2-{[5-(2,3-dimethyl-1H-indol-5-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one is a useful research compound. Its molecular formula is C18H20N4O2S and its molecular weight is 356.4. The purity is usually 95.
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properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of the oxadiazole ring, followed by the addition of the indole and pyrrolidine moieties, and finally the introduction of the thiol group.", "Starting Materials": [ "2-bromoacetyl pyrrolidine", "2-amino-5-(2,3-dimethyl-1H-indol-5-yl)-1,3,4-oxadiazole", "sodium hydride", "thiophenol", "acetonitrile", "dimethylformamide", "triethylamine", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Synthesis of 2-amino-5-(2,3-dimethyl-1H-indol-5-yl)-1,3,4-oxadiazole by reacting 2-bromoacetyl pyrrolidine with 2-amino-5-(2,3-dimethyl-1H-indol-5-yl)-1,3,4-oxadiazole in acetonitrile with sodium hydride as a base.", "Step 2: Protection of the amino group by reacting the product from step 1 with ethyl acetate and triethylamine in dimethylformamide.", "Step 3: Introduction of the pyrrolidine moiety by reacting the product from step 2 with pyrrolidine in dimethylformamide.", "Step 4: Deprotection of the amino group by reacting the product from step 3 with water and acetic acid.", "Step 5: Introduction of the thiol group by reacting the product from step 4 with thiophenol in dimethylformamide." ] } | |
CAS RN |
571905-55-0 |
Molecular Formula |
C18H20N4O2S |
Molecular Weight |
356.4 |
Purity |
95 |
Origin of Product |
United States |
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